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Compound of Interest

Compound Name: 5-Bromo-2-chlorobenzotrifluoride

Cat. No.: B1265436

A Technical Safety Guide to 5-Bromo-2-
chlorobenzotrifluoride

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for 5-Bromo-2-
chlorobenzotrifluoride (CAS No. 445-01-2), a versatile intermediate compound used in the
synthesis of pharmaceuticals and agrochemicals.[1] The information is compiled from various
Safety Data Sheets (SDS) to ensure a thorough understanding of the substance's properties,
hazards, and requisite handling procedures.

Chemical Identification and Properties

5-Bromo-2-chlorobenzotrifluoride, also known as 4-Bromo-1-chloro-2-
(trifluoromethyl)benzene, is a halogenated aromatic compound.[1][2][3] Its unique
trifluoromethyl group contributes to its reactivity and stability, making it a valuable building block
in organic synthesis.[1]

Table 1: Identifiers and Chemical Properties
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Property Value Source(s)
CAS Number 445-01-2 [11[2][4][5]
4-Bromo-1-chloro-2-
(trifluoromethyl)benzene, 5-
Synonyms [L1[3][5]16]
Bromo-2-chloro-a,a,a-
trifluorotoluene
Molecular Formula C7HsBrCIFs [1112][3]
Molecular Weight 259.45 g/mol [11121[3]
| Purity | 297% | |
Table 2: Physical Properties
Property Value Source(s)
White to yellow to orange
Appearance o [1][6]
clear liquid
Melting Point -21 °C [1][2]
Boiling Point 195 °C to 198 °C [1112]
Density 1.745-1.75g/mL at 25 °C [1][4]

Refractive Index

n20/D 1.507 - 1.51

[1]

| Flash Point | 81 °C (177.8 °F) - closed cup | |

Hazard Identification and Classification

This substance is classified as a combustible liquid that can cause skin, eye, and respiratory

irritation. It is also recognized as being toxic to aquatic life with long-lasting effects.

Table 3: GHS Hazard Classification

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.chemimpex.com/products/45716
https://commonchemistry.cas.org/detail?cas_rn=445-01-2
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1472240.htm
https://www.chemicalbook.com/msds/5-bromo-2-chlorobenzotrifluoride.pdf
https://www.chemimpex.com/products/45716
https://www.spectrumchemical.com/media/sds/TCI-C1846.pdf
https://www.chemicalbook.com/msds/5-bromo-2-chlorobenzotrifluoride.pdf
https://www.tcichemicals.com/KR/ko/p/C1846
https://www.chemimpex.com/products/45716
https://commonchemistry.cas.org/detail?cas_rn=445-01-2
https://www.spectrumchemical.com/media/sds/TCI-C1846.pdf
https://www.chemimpex.com/products/45716
https://commonchemistry.cas.org/detail?cas_rn=445-01-2
https://www.spectrumchemical.com/media/sds/TCI-C1846.pdf
https://www.chemimpex.com/products/45716
https://www.tcichemicals.com/KR/ko/p/C1846
https://www.chemimpex.com/products/45716
https://commonchemistry.cas.org/detail?cas_rn=445-01-2
https://www.chemimpex.com/products/45716
https://commonchemistry.cas.org/detail?cas_rn=445-01-2
https://www.chemimpex.com/products/45716
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1472240.htm
https://www.chemimpex.com/products/45716
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Classification Code Description Source(s)
Flammable Liquids  H227 Combustible liquid  [3][5]
Skin o
) o H315 Causes skin irritation [31[5]
Corrosion/Irritation
Serious Eye Causes serious eye
i H319 N [3][5]
Damage/Irritation irritation
Specific Target Organ May cause respirator
p.. eI H335 ._y_ Prer [5]
Toxicity irritation
Toxic to aquatic life
Hazardous to the ) )
) ) H411 with long lasting
Aquatic Environment
effects
Signal Word Warning [31[5]

| GHS Pictograms | - | GHSO07 (Exclamation Mark), GHS09 (Environment) | |

Experimental Protocols and Methodologies

Safety Data Sheets are summary documents and do not typically include detailed experimental

protocols for the toxicological and physical hazard testing conducted. The hazard

classifications (e.g., skin irritation, eye irritation) are based on standardized testing guidelines,

such as those established by the OECD (Organisation for Economic Co-operation and

Development) or equivalent national bodies.

A typical experimental protocol for assessing skin irritation, for instance, would involve:

o Test System: Usually, albino rabbits.

o Methodology: Application of a specified amount of the substance to a shaved patch of skin

for a set duration.

o Observation: The site is observed for signs of erythema (redness) and edema (swelling) at

specific intervals.
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» Data Analysis: The severity of the reactions is scored, and an average score is calculated to

determine the irritation category.

Researchers requiring detailed methodologies should consult specific toxicological databases

or regulatory submissions for the substance.

Safe Handling and Emergency Procedures

Proper handling and storage are critical to minimize risk. The logical workflow for ensuring
safety involves hazard assessment, implementation of controls, and readiness for emergency

response.
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1. Assessment & Planning

Hazard Identification
(H227, H315, H319, H335, H411)

Risk Assessment

4. Emergency Responsg

First Aid Measures

Spill Management

PETE =R (Contain, Absorb)

(Inhalation, Skin, Eyes, Ingestion)

2. Implemegntation of Controls
Engineering Controls Personal Protective Equipment
(Fume Hood, Ventilation) (Gloves, Goggles, Lab Coat)

Proper Storage
(2-8°C, Tightly sealed,
Away from oxidizers)

Safe Handling Practices

(Avoid contact, No smoking)

3. Routine Operatigns

Waste Disposal
(Follow local regulations)

Click to download full resolution via product page
Caption: Logical workflow for the safe handling of 5-Bromo-2-chlorobenzotrifluoride.

Table 4: Personal Protective Equipment (PPE) and Handling | Area | Requirement | Source(s) |
| --- | --- | --- | | Eye/Face Protection | Wear chemical safety goggles or an eyeshield. |[7] | | Skin
Protection | Wear chemical-resistant gloves (e.g., nitrile) and a lab coat. |[7] | | Respiratory
Protection | In case of inadequate ventilation or aerosol generation, use a suitable respirator
(e.g., Type ABEK filter). | | | Safe Handling | Handle in a well-ventilated area, preferably a fume
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hood.[7] Avoid contact with skin, eyes, and clothing.[3] Keep away from heat, sparks, and open

flames.[3][5] Wash hands thoroughly after use.[5] | | Storage Conditions | Store in a cool, dark,

and well-ventilated place.[3] Recommended storage temperature is 2-8 °C.[1] Keep container

tightly closed and store away from oxidizing agents.[3] |

First-Aid and Fire-Fighting Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Table 5: First-Aid Measures

Exposure Route

Inhalation

First-Aid Protocol

Move the person to fresh
air. If breathing is difficult
or has stopped, provide
artificial respiration.
Consult a physician.

Source(s)

[51L8]

Skin Contact

Immediately wash off with
plenty of soap and water.
Remove contaminated
clothing. If skin irritation

occurs, seek medical advice.

[3]05]

Eye Contact

Rinse cautiously and
thoroughly with water for at
least 15 minutes. Remove
contact lenses if present and
easy to do. Continue rinsing

and consult a physician.

[3](5]

| Ingestion | Do NOT induce vomiting. Never give anything by mouth to an unconscious person.

Rinse mouth with water and consult a physician. |[5][8] |

Fire-Fighting:
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o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.[9]

e Specific Hazards: The substance is a combustible liquid.[5] Upon combustion or exposure to
high temperatures, it may decompose to produce highly toxic and poisonous fumes,
including hydrogen chloride (HCI) and hydrogen fluoride (HF) gases.[3]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3]

Stability and Reactivity

Reactivity: Generally stable under recommended storage conditions.

Chemical Stability: The product is chemically stable under standard ambient conditions.

Incompatible Materials: Avoid contact with strong oxidizing agents.[3]

Hazardous Decomposition Products: Combustion produces toxic gases such as carbon
oxides, hydrogen bromide, hydrogen chloride, and hydrogen fluoride.[3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1265436#5-bromo-2-chlorobenzotrifluoride-safety-
data-sheet-msds-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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